Recent advances in the total synthesis of 2,7′-cyclolignans

Organic & Biomolecular Chemistry Pub Date: 2022-01-27 DOI: 10.1039/D1OB02457D

Abstract

The synthetic progress of bioactive 2,7′-cyclolignans is reviewed. After a short introduction to biosynthesis and chemoenzymatic synthesis, the chemical synthesis of various aryltetralin, dihydronaphthalene and 7′-arylnaphthalene-types of these lignans is demonstrated. Notably, newly developed methods, such as Pd-catalyzed C–H arylation, organocatalysis and photocatalysis under visible-light, are discussed during the construction of their skeleton. These efforts will stimulate further development of novel synthetic strategies for this kind of natural product with important biological activities.

Graphical abstract: Recent advances in the total synthesis of 2,7′-cyclolignans
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